Cas no 1354004-17-3 (2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone)

• Product Name: 2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone
• CAS No: 1354004-17-3
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2161656
• Update Time: 2025-05-24

2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[(s)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone
• (S)-2-Amino-1-(3-(benzyl(ethyl)amino)piperidin-1-yl)ethanone
• AM95976
• 2-Amino-1-[(S)-3-(benzylethylamino)piperidin-1-yl]ethanone
• 2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone

• Inchi： 1S/C16H25N3O/c1-2-18(12-14-7-4-3-5-8-14)15-9-6-10-19(13-15)16(20)11-17/h3-5,7-8,15H,2,6,9-13,17H2,1H3/t15-/m0/s1
• InChI Key： ATQPZMKWHFWLKT-HNNXBMFYSA-N
• SMILES： O=C(CN)N1CCC[C@@H](C1)N(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone

2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone: A Comprehensive Overview

2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone, also known by its CAS number 1354004-17-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

The molecular structure of 2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone is characterized by a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at the 3-position with a benzyl group and an ethyl amino group, creating a chiral center at the nitrogen atom. This chirality is denoted by the (S) configuration, which plays a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemistry and stability. Scientists have employed advanced synthetic techniques, such as asymmetric catalysis and stereoselective reactions, to produce enantiomerically pure samples of 2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies.

The biological activity of 2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin-1-yl]-ethanone has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation, neurodegeneration, and cancer progression. For instance, researchers have reported that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promise as a neuroprotective agent, potentially mitigating oxidative stress and reducing neuronal damage.

In the field of oncology, 2-Amino-1-[(S)-3-(benzyl-ethyl-amino)-piperidin -1 - yl ] - ethanone has been studied for its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a candidate for targeted cancer therapies. Furthermore, its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has been explored, highlighting its potential as a chemotherapeutic agent.

Another area of interest is the role of 2-Amino - 1 - [( S ) - 3 - ( benzyl - ethyl - amino ) - piperidin - 1 - yl ] - ethanone in drug delivery systems. Its amphiphilic nature allows it to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Researchers have developed nanoparticles loaded with this compound to improve drug targeting and reduce side effects.

Despite its promising applications, further studies are required to fully understand the mechanisms underlying the biological activities of 2-Amino - 1 - [( S ) - 3 - ( benzyl - ethyl - amino ) - piperidin - 1 - yl ] - ethanone. Ongoing research aims to elucidate its interaction with cellular receptors, optimize its pharmacokinetic profile, and evaluate its safety profile in preclinical models.

In conclusion, 2-Amino - 1 - [( S ) - 3 -( benzyl ethy amino ) piperidine 1 yl ] ethanone, CAS No: 1354004 – 17 – 3, represents a valuable addition to the arsenal of bioactive compounds with diverse applications in medicine and biotechnology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future drug discovery efforts.